Cas no 26536-97-0 (Pentanoic acid,2-(aminocarbonyl)-3-methyl-)

• Product Name: Pentanoic acid,2-(aminocarbonyl)-3-methyl-
• CAS No: 26536-97-0
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 249718
• PubChem ID: 45122157
• Update Time: 2025-04-19

Pentanoic acid,2-(aminocarbonyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,2-(aminocarbonyl)-3-methyl-
• Malonamicacid, 2-sec-butyl- (8CI)
• SCHEMBL7304128
• 26536-97-0
• Malonamic acid,2-sec-butyl-(8ci)

• Inchi： 1S/C7H13NO3/c1-3-4(2)5(6(8)9)7(10)11/h4-5H,3H2,1-2H3,(H2,8,9)(H,10,11)
• InChI Key： SCLDPSHCFIMQPE-UHFFFAOYSA-N
• SMILES： OC(C(C(N)=O)C(C)CC)=O

Computed Properties

• Exact Mass: 159.08959
• Monoisotopic Mass: 159.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 80.39